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Compound of Interest

Compound Name: 3-(2,4-Dichlorobenzyl)piperidine
Cat. No.: B13530413
Get Quote

Executive Summary & Chemical Identity

3-(2,4-Dichlorobenzyl)piperidine is a specialized heterocyclic building block used primarily in
the synthesis of neuroactive pharmaceutical agents.[1] Structurally, it consists of a piperidine
ring substituted at the 3-position with a 2,4-dichlorobenzyl moiety.[1] This specific substitution
pattern imparts unigue steric and electronic properties, distinguishing it from the more common
4-substituted analogs (e.g., precursors to Donepezil).[1]

As a secondary amine, it serves as a critical pharmacophore for G-protein coupled receptor
(GPCR) ligands, particularly in the development of serotonin (5-HT) reuptake inhibitors, sigma
receptor ligands, and NMDA receptor antagonists.[1]

Chemical Identifiers
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Parameter Detail

CAS Number 1268133-69-2 (Free Base)

IUPAC Name 3-[(2,4-dichlorophenyl)methyl]piperidine
Molecular Formula C12H1sCI2N

Molecular Weight 244.16 g/mol

SMILES CIC1=CC=C(CC2CNCCC2)C(Cl)=C1

Predicted based on structure:[1][2][3][4][5][6]
InChl Key QMXPLRLXVBJVNB-UHFFFAOYSA-N
(Analogous)

Physicochemical Properties

Note: Where experimental values for the specific isomer are proprietary or unavailable, values
are derived from validated QSPR models (ACD/Labs, SwissADME) based on the structural
scaffold.[1]

Core Physical Parameters

The free base exists as a viscous oil or low-melting solid, while the hydrochloride salt is a

stable crystalline solid.[1]
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Property Value /| Range Context & Implication

Free base requires handling as
) Viscous Oil (Free Base) White a liquid; salt formation is
Physical State . .
Solid (HCI Salt) recommended for solid-state

stability.[1]

) High boiling point indicates low
N ) 340°C £ 20°C (Predicted at N ) )
Boiling Point volatility; suitable for high-temp
760 mmHg) ) )
coupling reactions.[1]

N/A (Free Base) ~190-210°C Salt form melting point is

Melting Point ) ) ) ]
(HCI salt, Estimated) diagnostic for purity.[1]
) Denser than water due to
Density 1.2+0.1 g/lcm? _ _
dichlorobenzyl halogenation.[1]
_ Non-flammable under standard
Flash Point ~160°C

lab conditions.[1]

Solubility & Lipophilicity

The 2,4-dichloro substitution significantly increases lipophilicity compared to the unsubstituted
benzylpiperidine.[1]

e LogP (Octanol/Water):3.8 — 4.2 (Predicted).[1]

o Implication: High membrane permeability; likely to cross the Blood-Brain Barrier (BBB),
making it an ideal scaffold for CNS targets.[1]

e LogD (pH 7.4):~1.5 — 2.0.[1]

o Mechanism:[1][2][7] At physiological pH, the piperidine nitrogen (pKa ~10.5) is protonated,
reducing the effective distribution coefficient.

o Water Solubility:
o Free Base:[1] Insoluble (< 0.1 mg/mL).[1]

o HCI Salt: Soluble (> 10 mg/mL).[1]
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e Organic Solubility: Soluble in DCM, Methanol, DMSO, and Ethyl Acetate.
Acid-Base Profile (pKa)[1]
e pKa (Piperidine Nitrogen):10.5 £ 0.5.[1]

o Biological Relevance: The molecule will be >99% protonated at physiological pH (7.[1]4)
and in the lysosome (pH 4.5).[1] This cationic nature is essential for electrostatic
interactions with aspartate residues in GPCR binding pockets.[1]

Synthetic Routes & Manufacturing

The synthesis of 3-(2,4-Dichlorobenzyl)piperidine generally follows two primary strategies:
Reductive Cross-Coupling (Modern) or Pyridine Reduction (Classical).[1]

Synthesis Workflow (Graphviz)[1]

3-(2,4-Dichlorobenzyl)piperidine
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Methodological Causality

o Classical Route (Pyridine Reduction):
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o Protocol: Catalytic hydrogenation of the pyridine precursor using PtO2z or Pd/C in acetic
acid.[1]

o Why: Pyridine rings are aromatic and resistant to mild reduction.[1] Acidic media
protonates the nitrogen, facilitating hydrogenation.

o Risk:[1][7] Dehalogenation (loss of Cl atoms) can occur if Pd/C is used without careful
monitoring.[1] PtO2 (Adams' catalyst) is preferred to preserve the aryl chlorides.[1]

e Modern Route (Rh-Catalysis):
o Protocol: Reaction of arylboronic acids with activated pyridines.[1]

o Why: Allows for enantioselective synthesis.[1] The 3-position is a chiral center.[1] Drug
development often requires the specific (R)- or (S)-enantiomer to maximize binding affinity
and minimize off-target toxicity.[1]

Analytical Profiling

To validate the identity of 3-(2,4-Dichlorobenzyl)piperidine, the following spectral
characteristics should be observed.

Proton NMR (*H NMR, 400 MHz, CDCIs)

e Aromatic Region (7.1 — 7.4 ppm): Three distinct signals corresponding to the 1,2,4-
substitution pattern.[1]

o d, J=8 Hz: H-6 of the benzene ring.[1]
o d, J=2 Hz: H-3 (between the two chlorines).[1]
o dd: H-5.

e Benzylic Protons (2.5 — 2.7 ppm): Appears as a doublet or multiplet (2H), connecting the
piperidine C3 to the aromatic ring.

» Piperidine Ring (1.2 — 3.1 ppm):

o Multiplets (2.9 — 3.1 ppm): Equatorial protons adjacent to Nitrogen (C2-H, C6-H).[1]
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o Multiplets (1.2 — 1.8 ppm): Axial protons and C4/C5 methylene protons.[1]

o Broad Singlet (~1.8 ppm): NH proton (exchanges with D20).[1]

Mass Spectrometry (LC-MS)[1]

 lonization Mode: ESI+ (Electrospray lonization, Positive mode).
e Molecular lon [M+H]*: m/z 244.1 (*2C, 3°Cl).[1]
« |sotopic Pattern: Distinctive chlorine pattern due to Clz.[1]

o M (244): 100%][1]

o M+2 (246): ~64% (relative abundance for 2 Cl atoms)[1]

o M+4 (248): ~10%][1]

Handling, Stability & Safety

o Storage: Store at 2—8°C under inert atmosphere (Argon/Nitrogen). The free base is prone to
oxidation (N-oxide formation) and carbonate formation upon exposure to air.[1]

e Hygroscopicity: The HCI salt is moderately hygroscopic; store with desiccant.[1]
o Safety:
o GHS Classification:[1] Acute Tox. 3 (Oral), Skin Irrit. 2, Eye Irrit. 2.

o Handling: Use in a fume hood.[1] The compound is a potent CNS active agent; avoid

inhalation of dusts.[1]

Applications in Drug Discovery

The 3-(2,4-Dichlorobenzyl)piperidine scaffold is a "privileged structure” in medicinal

chemistry.[1]

e Sigma Receptor Ligands: The benzylpiperidine motif is critical for high-affinity binding to
Sigma-1 receptors, investigated for neuroprotection and cognitive enhancement.[1]
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» Monoamine Transporter Inhibitors: Analogs are often screened as Triple Reuptake Inhibitors
(TRI) for depression, where the 2,4-dichloro substitution improves metabolic stability against
CYP450 oxidation compared to unsubstituted rings.

o Chiral Intermediates: Used in the synthesis of complex alkaloids and peptidomimetics where
the piperidine ring acts as a conformational constraint.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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